4-({2-Methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}methyl)benzoic acid
4-({2-Methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}methyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
681005-56-1
VCID:
VC0462767
InChI:
InChI=1S/C18H16N4O4/c1-25-17-8-14(9-21-22-11-19-20-12-22)4-7-16(17)26-10-13-2-5-15(6-3-13)18(23)24/h2-9,11-12H,10H2,1H3,(H,23,24)/b21-9+
SMILES:
COC1=C(C=CC(=C1)C=NN2C=NN=C2)OCC3=CC=C(C=C3)C(=O)O
Molecular Formula:
C18H16N4O4
Molecular Weight:
352.3g/mol
4-({2-Methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}methyl)benzoic acid
CAS No.: 681005-56-1
Main Products
VCID: VC0462767
Molecular Formula: C18H16N4O4
Molecular Weight: 352.3g/mol
![4-({2-Methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}methyl)benzoic acid - 681005-56-1](/images/no_structure.jpg)
| CAS No. | 681005-56-1 |
|---|---|
| Product Name | 4-({2-Methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}methyl)benzoic acid |
| Molecular Formula | C18H16N4O4 |
| Molecular Weight | 352.3g/mol |
| IUPAC Name | 4-[[2-methoxy-4-[(E)-1,2,4-triazol-4-yliminomethyl]phenoxy]methyl]benzoic acid |
| Standard InChI | InChI=1S/C18H16N4O4/c1-25-17-8-14(9-21-22-11-19-20-12-22)4-7-16(17)26-10-13-2-5-15(6-3-13)18(23)24/h2-9,11-12H,10H2,1H3,(H,23,24)/b21-9+ |
| Standard InChIKey | PKKDBCICIKRBEN-ZVBGSRNCSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=N/N2C=NN=C2)OCC3=CC=C(C=C3)C(=O)O |
| SMILES | COC1=C(C=CC(=C1)C=NN2C=NN=C2)OCC3=CC=C(C=C3)C(=O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=NN2C=NN=C2)OCC3=CC=C(C=C3)C(=O)O |
| PubChem Compound | 6859507 |
| Last Modified | Nov 11 2021 |
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